![molecular formula C11H14O3 B030021 Isobutyl 4-hydroxybenzoate CAS No. 4247-02-3](/img/structure/B30021.png)
Isobutyl 4-hydroxybenzoate
Overview
Description
Isobutyl 4-hydroxybenzoate, also known as 4-hydroxybenzoic acid isobutyl ester, is a synthetic compound that is widely used in laboratory experiments and research. It is a white crystalline solid that is soluble in organic solvents and is commonly used as a preservative in food, cosmetics, and pharmaceuticals. The compound has a wide variety of applications in the fields of organic chemistry, biochemistry, and pharmacology.
Scientific Research Applications
Endocrine Activity : Isobutylparaben has been studied for its oestrogenic activity both in vitro and in vivo. It might affect the growth of oestrogen-dependent and oestrogen-unresponsive human breast cancer cells, indicating its potential impact on hormonal activity and cancer research (Darbre et al., 2002).
Hydroxyl Radical Trap : Sodium 4-hydroxybenzoate, related to Isobutyl 4-hydroxybenzoate, has shown to be a more sensitive and specific trap for hydroxyl radicals than salicylate. This has potential benefits in biomedical research for understanding oxidative stress and free radicals (Ste-Marie et al., 1996).
Bioproduct Production : 4-Hydroxybenzoic acid (4-HBA), a close relative, serves as an intermediate for producing various value-added bioproducts like resveratrol and vanillyl alcohol. These compounds have applications across food, cosmetics, pharmacy, and as fungicides (Wang et al., 2018).
Synthesis and Catalysis : Several studies have focused on optimizing the synthesis of this compound, highlighting its potential in industrial and pharmaceutical applications. Different catalysts like aminosulfonic acid and gallium sulfate have been tested for efficient and eco-friendly production methods (Jian, 2004); (Chen Dan-yun, 2010).
Tumorigenicity and Metabolism : Research has been conducted on the tumorigenicity and metabolism of this compound and its derivatives. Studies have assessed its impact on tumor incidence in mice and how it's metabolized in the human liver, which is crucial for understanding its safety and potential side effects (Inai et al., 1985); (Abbas et al., 2010).
Environmental and Analytical Chemistry : Its derivatives have been used as a model for understanding drug partition properties and for developing methods to detect parabens in various samples. This has implications for environmental monitoring and pharmaceutical analysis (Valiveti et al., 2008); (Villar-Navarro et al., 2016).
Mechanism of Action
Target of Action
Isobutylparaben primarily targets carbohydrate and lipid-metabolizing enzymes . It also disrupts the cell membranes of bacteria and fungi, which is believed to hinder their growth .
Mode of Action
Isobutylparaben exerts its mechanism of action through the inhibition of carbohydrate and lipid-metabolizing enzymes . Moreover, it disrupts the cell membranes of bacteria and fungi, which is believed to hinder their growth .
Biochemical Pathways
Isobutylparaben affects the catabolic pathways involved in the biodegradation of 4-hydroxybenzoate . In these pathways, 4-hydroxybenzoate is hydroxylated to form protocatechuate, which is subsequently either cleaved in ortho- and/or meta-positions or decarboxylated to form catechol . Protocatechuate and catechol are funneled into the TCA cycle following either the β-ketoadipate or protocatechuate meta-cleavage branches .
Pharmacokinetics
It’s known that the compound is a weak acid , which may influence its absorption, distribution, metabolism, and excretion in the body.
Result of Action
The molecular and cellular effects of Isobutylparaben’s action include the inhibition of carbohydrate and lipid-metabolizing enzymes, disruption of bacterial and fungal cell membranes, and hindrance of microbial growth . It’s also recognized as an endocrine disruptor , causing serious effects to human health .
Action Environment
Environmental factors can influence the action, efficacy, and stability of Isobutylparaben. For instance, it’s recommended to avoid dust formation, ensure adequate ventilation, and keep the compound in a dry, cool, and well-ventilated place . It’s also noted that the compound is incompatible with oxidizing agents .
Safety and Hazards
properties
IUPAC Name |
2-methylpropyl 4-hydroxybenzoate | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C11H14O3/c1-8(2)7-14-11(13)9-3-5-10(12)6-4-9/h3-6,8,12H,7H2,1-2H3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
XPJVKCRENWUEJH-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C)COC(=O)C1=CC=C(C=C1)O | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C11H14O3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID4020749 | |
Record name | Isobutylparaben | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID4020749 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
194.23 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS RN |
4247-02-3 | |
Record name | Isobutylparaben | |
Source | CAS Common Chemistry | |
URL | https://commonchemistry.cas.org/detail?cas_rn=4247-02-3 | |
Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
Record name | Isobutylparaben | |
Source | ChemIDplus | |
URL | https://pubchem.ncbi.nlm.nih.gov/substance/?source=chemidplus&sourceid=0004247023 | |
Description | ChemIDplus is a free, web search system that provides access to the structure and nomenclature authority files used for the identification of chemical substances cited in National Library of Medicine (NLM) databases, including the TOXNET system. | |
Record name | Isobutylparaben | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID4020749 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Record name | Isobutyl 4-hydroxybenzoate | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/substance-information/-/substanceinfo/100.022.008 | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Record name | ISOBUTYLPARABEN | |
Source | FDA Global Substance Registration System (GSRS) | |
URL | https://gsrs.ncats.nih.gov/ginas/app/beta/substances/0QQJ25X58G | |
Description | The FDA Global Substance Registration System (GSRS) enables the efficient and accurate exchange of information on what substances are in regulated products. Instead of relying on names, which vary across regulatory domains, countries, and regions, the GSRS knowledge base makes it possible for substances to be defined by standardized, scientific descriptions. | |
Explanation | Unless otherwise noted, the contents of the FDA website (www.fda.gov), both text and graphics, are not copyrighted. They are in the public domain and may be republished, reprinted and otherwise used freely by anyone without the need to obtain permission from FDA. Credit to the U.S. Food and Drug Administration as the source is appreciated but not required. | |
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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